![molecular formula C9H12ClF2NO B1432833 2-(2,4-difluorophenoxy)-N-methylethan-1-amine hydrochloride CAS No. 1864054-43-2](/img/structure/B1432833.png)
2-(2,4-difluorophenoxy)-N-methylethan-1-amine hydrochloride
Overview
Description
2-(2,4-difluorophenoxy)-N-methylethan-1-amine hydrochloride is a useful research compound. Its molecular formula is C9H12ClF2NO and its molecular weight is 223.65 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- The study by Szabó et al. (2006) focuses on the synthesis and characterization of fluorous (S)- and (R)-1-phenylethylamines for the resolution of enantiomers through diastereomeric salt formation, indicating the compound's potential in chiral resolution techniques (Szabó et al., 2006).
Optical Detection and Fluorescence
- Tamiaki et al. (2013) discuss the use of chlorophyll derivatives for optical detection of various amines, demonstrating the potential application of similar compounds in sensing technologies (Tamiaki et al., 2013).
Antineoplastic Agents
- Pettit et al. (2003) report on the synthesis and evaluation of amines as antineoplastic agents, showing the therapeutic potential of such compounds in cancer treatment (Pettit et al., 2003).
Conformational Analyses
- Nitek et al. (2020) present the conformational analyses of 2-amino-N-(dimethylphenoxyethyl)propan-1-ol derivatives, which could provide insights into the structural behavior of similar compounds (Nitek et al., 2020).
Herbicide Formulation
- Volgas et al. (2005) discuss a new formulation of 2,4-D acid herbicide, hinting at the agricultural applications of similar fluorochemicals (Volgas et al., 2005).
Properties
IUPAC Name |
2-(2,4-difluorophenoxy)-N-methylethanamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11F2NO.ClH/c1-12-4-5-13-9-3-2-7(10)6-8(9)11;/h2-3,6,12H,4-5H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZABSYQEMQGEMJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCCOC1=C(C=C(C=C1)F)F.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClF2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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